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Compound of Interest

Compound Name: 2',5'-Dichloroacetophenone

Cat. No.: B105169 Get Quote

This document provides a detailed breakdown of the molecular weight calculation for 2',5'-
Dichloroacetophenone, a compound frequently used as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The information is intended for researchers, scientists,

and professionals in drug development.

Molecular Formula
The chemical formula for 2',5'-Dichloroacetophenone is C8H6Cl2O.[1][2][3][4] This formula

indicates that each molecule is composed of eight carbon atoms, six hydrogen atoms, two

chlorine atoms, and one oxygen atom.

Component Atomic Weights
The calculation of the molecular weight is based on the atomic weights of its constituent

elements. The standard atomic weights for carbon, hydrogen, chlorine, and oxygen are

presented in the table below.

Element Symbol Atomic Weight (amu)

Carbon C ~12.011[5][6][7]

Hydrogen H ~1.008[8][9][10]

Chlorine Cl ~35.453[11][12]

Oxygen O ~15.999[13][14][15][16]
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Note: Atomic weights can vary slightly based on isotopic composition.[17][18][19][20]

Molecular Weight Calculation
The molecular weight of 2',5'-Dichloroacetophenone is the sum of the atomic weights of all

atoms in a single molecule. The calculation is as follows:

Carbon: 8 atoms × 12.011 amu/atom = 96.088 amu

Hydrogen: 6 atoms × 1.008 amu/atom = 6.048 amu

Chlorine: 2 atoms × 35.453 amu/atom = 70.906 amu

Oxygen: 1 atom × 15.999 amu/atom = 15.999 amu

Total Molecular Weight = 96.088 + 6.048 + 70.906 + 15.999 = 189.041 amu

Summary of Molecular Properties
The key molecular data for 2',5'-Dichloroacetophenone is summarized in the table below for

easy reference.

Property Value

Molecular Formula C8H6Cl2O[1][2][3][4]

Calculated Molecular Weight 189.041 amu

Commonly Cited Molecular Weight 189.04 g/mol [1][2][3][21]

Note on Technical Guide Requirements
This document focuses solely on the determination of the molecular weight of 2',5'-
Dichloroacetophenone, a fundamental chemical property derived from its atomic composition.

As this is a theoretical calculation based on established atomic weights, it does not involve

experimental procedures. Therefore, detailed experimental protocols for its determination are

not applicable in this context.
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Furthermore, signaling pathways and complex workflows are associated with the biological or

chemical activity of a substance, not the calculation of its molecular weight. Consequently,

visualizations using Graphviz are not relevant to the scope of this particular technical data

sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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